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Compound of Interest

Compound Name: 2-(p-Tolyl)pyridine

Cat. No.: B1347097 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical reagents are fundamental to laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of 2-(p-Tolyl)pyridine, ensuring operational safety and regulatory compliance.

Adherence to these protocols is crucial for minimizing risks and protecting both laboratory

personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). 2-(p-Tolyl)pyridine is known to be an irritant, and

proper handling is necessary to prevent exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.
To protect eyes from splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves are also

mentioned as a suitable

option.[1][2]

To prevent skin contact and

absorption.

Body Protection A fully-buttoned lab coat.
To protect clothing and skin

from contamination.[1]

Respiratory

Use in a well-ventilated area,

such as a certified laboratory

chemical fume hood.[1][3]

To avoid inhalation of vapors.

[1]

In the event of an exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]

Remove contaminated clothing and wash it before reuse.[5] If skin irritation occurs, get

medical advice/attention.[5]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention.[4]

Quantitative Data for 2-(p-Tolyl)pyridine
For quick reference, the following table summarizes key quantitative data for 2-(p-
Tolyl)pyridine.
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Property Value

Molecular Formula C₁₂H₁₁N[6][7][8]

Molecular Weight 169.22 g/mol [6][7]

CAS Number 4467-06-5[6][7]

Form Liquid[6][8]

Appearance Clear colorless to pale yellow[8]

Density 0.99 g/mL at 25 °C (lit.)[6]

Boiling Point 170-180 °C/20 mmHg (lit.)[6]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Refractive Index n20/D 1.617 (lit.)[6]

Experimental Protocol for Disposal
The disposal of 2-(p-Tolyl)pyridine and its derivatives must be handled as hazardous waste, in

strict accordance with local, state, and federal regulations.[1][9] Incineration is a common

disposal method for pyridine-containing waste.[9][10]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

All waste containing 2-(p-Tolyl)pyridine, including the pure substance, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads), must be classified as

hazardous waste.[1]

Do not mix 2-(p-Tolyl)pyridine waste with other incompatible waste streams.[1] It should

be stored separately from strong oxidizing agents and acids.[1][11]

Waste Collection:

Collect all 2-(p-Tolyl)pyridine waste in a designated, compatible, and properly sealed

hazardous waste container.[1][11] The container should be airtight.[11]
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Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
(p-Tolyl)pyridine".[4]

Indicate the associated hazards on the label (e.g., Flammable, Toxic, Irritant).[1] A

completed "Dangerous Waste" label should be attached as soon as waste is added.[11]

Storage:

Store the waste container in a designated, well-ventilated, cool, dry, and secure satellite

accumulation area.[1][3][11]

Keep the container away from sources of ignition such as heat, sparks, and open flames.

[3][11]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

When the container is full or no longer in use, complete a Chemical Collection Request

Form as required by your institution.[11]

Spill Management:

In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Secure: Evacuate the area and restrict access.[1]

Ventilate: Ensure the area is well-ventilated, preferably using a fume hood.[2]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite, sand, or earth.[1][10]

Collection: Carefully sweep or scoop up the absorbed material and place it into a labeled

hazardous waste container.[4]
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.[4]

Reporting: Report the spill to your supervisor and your institution's EHS department,

regardless of the size.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-(p-
Tolyl)pyridine.
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Start: Generation of
2-(p-Tolyl)pyridine Waste

Is the waste contaminated with
incompatible materials?

Segregate waste streams.
Do not mix.

Yes

Collect waste in a designated,
compatible, and sealed container.

No

Label container with 'Hazardous Waste',
chemical name, and associated hazards.

Store container in a cool, dry,
well-ventilated, and secure area.

Is the container full or
no longer in use?

No, continue collection

Contact EHS or licensed
waste disposal contractor.

Yes

Arrange for pickup and
proper disposal.

End: Waste properly disposed.

Click to download full resolution via product page

Caption: Disposal workflow for 2-(p-Tolyl)pyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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